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Introduction
Strontium sulfide (SrS) is an inorganic compound that has garnered significant interest as a

host material for phosphors in electroluminescent (EL) devices. Its wide bandgap and ability to

host various luminescent activators, particularly rare-earth elements, make it a versatile

material for producing a range of emission colors. This document provides detailed application

notes and experimental protocols for the synthesis of SrS-based phosphors and the fabrication

of Alternating Current Thin-Film Electroluminescent (ACTFEL) devices.

Application Notes
SrS-based phosphors are primarily utilized in the emissive layer of ACTFEL devices, which are

known for their high brightness, long operational life, and durability, making them suitable for

applications in demanding environments such as automotive displays, industrial control panels,

and medical instrumentation. The emission color of the SrS phosphor is tuned by introducing

specific dopants. Cerium (Ce³⁺) doping typically results in a blue-green emission, while

europium (Eu²⁺) doping produces a reddish-orange to red emission. Co-doping with other

elements can be used to modify the emission characteristics, such as improving color purity or

shifting the emission wavelength. For instance, co-doping SrS:Ce with potassium (K) or SrS:Cu

with silver (Ag) has been shown to enhance blue emission characteristics.
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The performance of SrS-based EL devices is critically dependent on the crystallinity and purity

of the phosphor layer, as well as the overall device architecture. The choice of deposition

technique for the thin films, such as electron beam evaporation or sputtering, and post-

deposition annealing processes play a crucial role in optimizing device performance.

Quantitative Data Presentation
The performance of SrS-based electroluminescent devices can be quantified by several key

metrics, including luminance, luminous efficiency, and CIE chromaticity coordinates. The

following tables summarize reported performance data for various SrS-based EL devices.

Dopant/Co-
dopant

Device Type
Luminance
(cd/m²)

Luminous
Efficiency

CIE
Coordinate
s (x, y)

Reference

Ce³⁺, K⁺ ACTFEL
900 (at 1

kHz)
0.44 lm/W White [1]

Ce³⁺ ACTFEL 51 (at 60 Hz) 0.22 lm/W Not Specified [2]

Cu²⁺, Ag⁺ ACTFEL 580 Not Specified (0.20, 0.29) [3]

Cu²⁺ ACTFEL
60,000 (6

cd/cm²)
Not Specified (0.17, 0.24)

Cu²⁺, F⁻ ACTFEL Not Specified Not Specified (0.25, 0.27) [4]

Experimental Protocols
Protocol 1: Solid-State Synthesis of SrS:Eu²⁺ Phosphor
This protocol describes a typical solid-state reaction method for synthesizing Europium-doped

Strontium Sulfide powder.

Materials:

Strontium carbonate (SrCO₃)

Europium(III) oxide (Eu₂O₃)
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Sulfur (S)

Ammonium chloride (NH₄Cl) as a flux

Equipment:

Alumina crucible with lid

Tube furnace with gas flow control

Ball mill or agate mortar and pestle

Procedure:

Precursor Preparation: Stoichiometric amounts of SrCO₃, Eu₂O₃, and excess sulfur are

weighed and thoroughly mixed. A small amount of NH₄Cl (typically 1-5 wt%) is added as a

flux to promote the reaction.

Grinding: The mixture is ground for 1-2 hours using a ball mill or an agate mortar and pestle

to ensure homogeneity.

First Sintering (Sulfurization): The ground powder is placed in an alumina crucible and

heated in a tube furnace under a constant flow of a reducing atmosphere (e.g., 5% H₂ in N₂

or Ar) at 900-1100°C for 2-4 hours. This step converts the strontium carbonate to strontium
sulfide and reduces Eu³⁺ to Eu²⁺.

Cooling and Grinding: The furnace is cooled down to room temperature under the reducing

atmosphere. The sintered cake is then ground again to a fine powder.

Second Sintering (Crystallization): The powder is subjected to a second sintering step under

the same reducing atmosphere at a slightly higher temperature (1000-1200°C) for 2-4 hours

to improve the crystallinity of the phosphor.

Final Processing: After cooling, the synthesized SrS:Eu²⁺ phosphor powder is washed with a

suitable solvent (e.g., deionized water and ethanol) to remove any unreacted starting

materials and flux residues, followed by drying in a vacuum oven.
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Protocol 2: Fabrication of a SrS:Ce³⁺ ACTFEL Device via
Electron Beam Evaporation
This protocol outlines the fabrication of a standard double-insulating ACTFEL device structure

using electron beam evaporation for the phosphor layer deposition.

Materials and Equipment:

Indium Tin Oxide (ITO) coated glass substrate

SrS:Ce³⁺ phosphor target

Dielectric material targets (e.g., Al₂O₃, Y₂O₃, or BaTiO₃)

Aluminum (Al) for the top electrode

Electron beam evaporation system with multiple crucibles

Sputtering system (for dielectric and electrode layers, optional)

Annealing furnace

Procedure:

Substrate Cleaning: The ITO-coated glass substrate is sequentially cleaned in an ultrasonic

bath with acetone, isopropanol, and deionized water, and then dried with nitrogen gas.

Deposition of the First Insulating Layer: A thin film of a dielectric material (e.g., Al₂O₃),

typically 200-300 nm thick, is deposited onto the ITO-coated side of the substrate using

sputtering or electron beam evaporation.

Deposition of the SrS:Ce³⁺ Phosphor Layer: The SrS:Ce³⁺ phosphor layer is deposited onto

the first insulating layer using electron beam evaporation.

Deposition Parameters:

Substrate Temperature: 200-400°C
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Deposition Rate: 0.1-0.5 nm/s

Film Thickness: 500-1000 nm

Post-Deposition Annealing: The substrate with the deposited phosphor layer is annealed in a

furnace under a controlled atmosphere (e.g., Ar or N₂) at 600-800°C for 30-60 minutes to

improve the crystallinity and luminescent properties of the phosphor film.

Deposition of the Second Insulating Layer: A second dielectric layer, identical to the first, is

deposited on top of the phosphor layer.

Deposition of the Top Electrode: An aluminum (Al) top electrode (typically 100-200 nm thick)

is deposited onto the second insulating layer, often through a shadow mask to define the

active device area.

Device Encapsulation: To protect the device from moisture and atmospheric degradation, it is

typically encapsulated using a glass slide and a UV-curable epoxy.
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Caption: Workflow for the solid-state synthesis of SrS:Eu²⁺ phosphor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b047521?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACTFEL Device Cross-Section

Top Electrode (Al)

Second Insulating Layer

SrS:Ce3+ Phosphor Layer

First Insulating Layer

Transparent Electrode (ITO)

Glass Substrate

Click to download full resolution via product page

Caption: Schematic of a typical SrS:Ce³⁺ ACTFEL device structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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